Cas no 2137613-84-2 (1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one)

1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one is a structurally unique bicyclic compound featuring a 7-azabicyclo[2.2.1]heptane core with an aminomethyl substituent and a 2-methylpentan-1-one moiety. Its rigid bicyclic framework enhances molecular stability, while the aminomethyl group provides a reactive handle for further derivatization. The ketone functionality offers versatility in synthetic applications, including condensation or reduction reactions. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a scaffold for bioactive molecules, particularly in targeting central nervous system (CNS) receptors or enzymes. Its balanced lipophilicity and steric properties may contribute to improved pharmacokinetic profiles in lead optimization studies.
1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one structure
2137613-84-2 structure
Product Name:1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one
CAS No:2137613-84-2
MF:C13H24N2O
MW:224.342463493347
CID:6252714
PubChem ID:165451485
Update Time:2025-06-08

1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one
    • 2137613-84-2
    • EN300-739038
    • 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one
    • Inchi: 1S/C13H24N2O/c1-3-4-9(2)13(16)15-11-5-6-12(15)10(7-11)8-14/h9-12H,3-8,14H2,1-2H3
    • InChI Key: SSMNSQPAWUOYNK-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CCC)N1C2CCC1C(CN)C2

Computed Properties

  • Exact Mass: 224.188863393g/mol
  • Monoisotopic Mass: 224.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.3Ų

1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-739038-1.0g
1-[2-(aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one
2137613-84-2
1g
$0.0 2023-06-07

Additional information on 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one

Research Brief on 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one (CAS: 2137613-84-2)

1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one (CAS: 2137613-84-2) is a novel compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a 7-azabicyclo[2.2.1]heptane core, has been investigated for its potential applications in drug discovery, particularly in the modulation of central nervous system (CNS) targets. The unique scaffold of this compound offers opportunities for the development of new therapeutic agents with improved selectivity and pharmacokinetic properties.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound, exploring its interactions with various biological targets. Preliminary data suggest that the compound exhibits promising activity as a ligand for specific receptors, although the exact mechanism of action remains under investigation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding modes and structural determinants of its activity.

One of the key challenges in the development of 1-[2-(Aminomethyl)-7-azabicyclo[2.2.1]heptan-7-yl]-2-methylpentan-1-one is optimizing its bioavailability and metabolic stability. Early pharmacokinetic studies indicate that the compound undergoes rapid metabolism in vivo, which may limit its therapeutic potential. However, recent modifications to the chemical structure, including the introduction of protective groups and the exploration of prodrug strategies, have shown promise in addressing these issues.

In addition to its potential as a therapeutic agent, this compound has also been utilized as a tool in chemical biology research. Its ability to selectively interact with certain enzymes and receptors makes it a valuable probe for studying biological pathways and identifying new drug targets. Collaborative efforts between academic and industrial researchers have further accelerated the exploration of its applications.

Looking ahead, ongoing research aims to expand the understanding of the compound's pharmacological profile and to identify potential clinical applications. Future studies will likely focus on optimizing its chemical structure for enhanced efficacy and safety, as well as exploring its potential in combination therapies. The findings from these investigations could pave the way for the development of innovative treatments for CNS disorders and other medical conditions.

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